Cas no 18603-43-5 (1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate)

• Product Name: 1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate
• CAS No: 18603-43-5
• MF: C₄₄H₉₂NO₁₀P
• MW: 826.175756454468
• CID: 907330
• PubChem ID: 91873518
• Update Time: 2025-04-19

1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate Chemical and Physical Properties

Names and Identifiers

• 1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate
• L-b,g-Distearoyl-a-Lecithin
• L-BETA,GAMMA-DISTEAROYL-ALPHA-LECITHIN DIHYDRATE
• 3-SN-PHOSPHATIDYLCHOLINE, 1,2-DISTEAROYL DIHYDRATE
• [(2R)-2,3-di(octadecanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate;dihydrate
• DL-alpha-lecithin-b,g-distearoyl
• 18603-43-5
• (R)-2,3-bis(stearoyloxy)propyl 2-(trimethylammonio)ethyl phosphate dihydrate

• Inchi： 1S/C44H88NO8P.2H2O/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-43(46)50-40-42(41-52-54(48,49)51-39-38-45(3,4)5)53-44(47)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;;/h42H,6-41H2,1-5H3;2*1H2/t42-;;/m1../s1
• InChI Key： VHRFFOPIZMXKSG-YHZVPMRTSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C.O.O

Computed Properties

• Exact Mass: 825.64588513g/mol
• Monoisotopic Mass: 825.64588513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 56
• Rotatable Bond Count: 44
• Complexity: 888
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų